Cas no 391918-78-8 (N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide)

• Product Name: N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide
• CAS No: 391918-78-8
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 6265229
• PubChem ID: 3437865
• Update Time: 2025-07-09

N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide
• N-((5-(butylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-3-methoxybenzamide
• AKOS024578911
• N-[[5-butylsulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide
• F0507-2292
• 391918-78-8
• N-{[5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl}-3-methoxybenzamide

• Inchi： 1S/C22H26N4O3S/c1-4-5-13-30-22-25-24-20(26(22)18-11-6-7-12-19(18)29-3)15-23-21(27)16-9-8-10-17(14-16)28-2/h6-12,14H,4-5,13,15H2,1-3H3,(H,23,27)
• InChI Key： CKXVNPQYZXJFIE-UHFFFAOYSA-N
• SMILES： S(CCCC)C1=NN=C(CNC(C2C=CC=C(C=2)OC)=O)N1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 426.17256188g/mol
• Monoisotopic Mass: 426.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide

Introduction to N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide (CAS No. 391918-78-8) and Its Applications in Modern Chemical Biology

N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide, identified by the CAS number 391918-78-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a triazole core, which is a heterocyclic structure known for its broad spectrum of biological activities. The specific arrangement of functional groups, including a butylsulfanyl moiety and a 2-methoxyphenyl substituent, contributes to the unique chemical and biological properties of this molecule, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The triazole ring in N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide is particularly noteworthy due to its ability to interact with various biological targets. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 5-(butylsulfanyl) group introduces a polar sulfide bond, which can enhance solubility and binding affinity to biological targets. Meanwhile, the 2-methoxyphenyl moiety adds hydrophobicity and may influence the compound's pharmacokinetic profile. The combination of these features makes this molecule an intriguing subject for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been growing interest in the development of small molecules that modulate protein-protein interactions (PPIs). N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide has shown potential in this area due to its ability to interact with specific protein targets. For instance, studies have suggested that this compound may interfere with the function of key enzymes involved in cellular signaling pathways. The triazole core, in particular, has been identified as a crucial element in binding to certain protein domains, thereby modulating their activity. This has opened up new avenues for research into potential therapeutic applications.

Moreover, the 3-methoxybenzamide group in the molecule contributes to its overall bioactivity. Benzamides are well-known for their role as pharmacophores in various drugs, including those used for treating neurological disorders and inflammation. The methoxy group enhances the stability of the benzamide moiety and may improve its interaction with biological targets. This structural feature aligns with current trends in drug design, where modifications at specific positions are made to optimize potency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide and its target proteins. These studies have provided valuable insights into how the compound's structure influences its biological activity. For example, molecular docking simulations have revealed that the triazole ring and butylsulfanyl group are critical for binding to specific protein residues. This information has been instrumental in guiding further modifications to enhance the compound's efficacy.

The synthesis of N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of chiral auxiliaries and asymmetric catalysis has allowed researchers to obtain enantiomerically pure forms of the compound, which is crucial for evaluating its biological activity without interference from racemic impurities.

In vivo studies have begun to shed light on the potential therapeutic applications of N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide*. Initial experiments have shown promising results in animal models of inflammation and cancer. These findings suggest that the compound may modulate key signaling pathways involved in these diseases. Further preclinical studies are needed to confirm these effects and determine optimal dosing regimens.

The development of novel drug candidates often involves rigorous testing for toxicity and pharmacokinetic properties. N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide* has undergone preliminary toxicity assessments in cell culture systems and animal models. These studies have indicated that the compound is well-tolerated at relevant doses but may exhibit some side effects at higher concentrations. Understanding these properties is essential for designing safe and effective clinical trials.

Future research directions include exploring derivatives of N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl*}-*3-methoxybenzamide* that may enhance its bioactivity or reduce potential side effects. Computational modeling can play a significant role in identifying promising modifications by predicting how changes in structure will affect binding affinity and pharmacokinetic properties.

The integration of machine learning techniques into drug discovery has accelerated the identification of novel compounds like N-{*5-(butylsulfanyl)*-*4-*((2-*methoxyphenyl*)-*)*H-*1,*,*-*triazol*--*3-*ylylmethyl*}-*?*methox*)*ybenzamide*. These tools can analyze large datasets to identify patterns that correlate with biological activity*, enabling researchers to prioritize compounds for further study more efficiently than traditional methods alone could allow.*